![molecular formula C19H20FNO2S B2657464 N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)-2-((4-fluorophenyl)thio)acetamide CAS No. 2034515-47-2](/img/structure/B2657464.png)
N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)-2-((4-fluorophenyl)thio)acetamide
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Description
N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)-2-((4-fluorophenyl)thio)acetamide is a useful research compound. Its molecular formula is C19H20FNO2S and its molecular weight is 345.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research in the field of medicinal chemistry has led to the synthesis of numerous derivatives related to N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)-2-((4-fluorophenyl)thio)acetamide. These efforts aim to understand the compound's structural properties and potential biological activities. For instance, the synthesis of novel compounds with modifications at specific positions has been explored to assess their anti-inflammatory, antitumor, and antimicrobial activities (K. Sunder & Jayapal Maleraju, 2013; L. Yurttaş, Funda Tay, & Ş. Demirayak, 2015).
Anti-inflammatory and Antitumor Activities
Several studies have synthesized and evaluated derivatives of this compound for their anti-inflammatory and antitumor properties. These derivatives have shown significant activity in preclinical models, suggesting potential for further development as therapeutic agents. Notably, compounds with certain structural modifications exhibited considerable anticancer activity against a variety of cancer cell lines, highlighting the importance of structural and functional relationships in drug development (Sraa Abu-Melha, 2021).
Antimicrobial Activity
The antimicrobial potential of derivatives has also been explored, with some compounds demonstrating promising activity against bacterial and fungal pathogens. This includes studies on the synthesis and biological evaluation of derivatives as antibacterial agents, indicating their effectiveness in inhibiting the growth of various microbial strains. The structure-activity relationship (SAR) studies of these compounds have provided insights into their mechanism of action and potential as antimicrobial agents (Derya Osmaniye et al., 2018).
Properties
IUPAC Name |
N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2-(4-fluorophenyl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FNO2S/c1-13(10-14-2-7-18-15(11-14)8-9-23-18)21-19(22)12-24-17-5-3-16(20)4-6-17/h2-7,11,13H,8-10,12H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOTLOMAGMGWQGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC2=C(C=C1)OCC2)NC(=O)CSC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.